Cas no 50733-21-6 (1,6-Hexanediamine, N-(1-methylethyl)-)

1,6-Hexanediamine, N-(1-methylethyl)- structure
50733-21-6 structure
Product Name:1,6-Hexanediamine, N-(1-methylethyl)-
CAS No:50733-21-6
MF:C9H22N2
MW:158.284382343292
CID:364191
PubChem ID:13208616
Update Time:2025-04-19

1,6-Hexanediamine, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanediamine, N-(1-methylethyl)-
    • N'-propan-2-ylhexane-1,6-diamine
    • DTXSID80527922
    • SCHEMBL11805457
    • 50733-21-6
    • N~1~-(Propan-2-yl)hexane-1,6-diamine
    • N1-ISOPROPYL-HEXANE-1,6-DIAMINE
    • Inchi: 1S/C9H22N2/c1-9(2)11-8-6-4-3-5-7-10/h9,11H,3-8,10H2,1-2H3
    • InChI Key: UJSXZWCUJPVWBW-UHFFFAOYSA-N
    • SMILES: N(C(C)C)CCCCCCN

Computed Properties

  • Exact Mass: 158.17846
  • Monoisotopic Mass: 158.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 72
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05
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